Cas no 100853-51-8 (1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester)

1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester structure
100853-51-8 structure
Product Name:1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester
CAS No:100853-51-8
MF:C34H22O8
MW:558.533689975739
CID:1127297
PubChem ID:14745613
Update Time:2025-04-20

1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester
    • bis(4-phenoxycarbonylphenyl) benzene-1,4-dicarboxylate
    • 1,4-Benzenedicarboxylic acid, 1,4-bis[4-(phenoxycarbonyl)phenyl] ester
    • Bis[4-(phenoxycarbonyl)phenyl] benzene-1,4-dicarboxylate
    • 100853-51-8
    • DTXSID20563561
    • Inchi: 1S/C34H22O8/c35-31(41-29-19-15-25(16-20-29)33(37)39-27-7-3-1-4-8-27)23-11-13-24(14-12-23)32(36)42-30-21-17-26(18-22-30)34(38)40-28-9-5-2-6-10-28/h1-22H
    • InChI Key: MBTHQQYKRSMJPK-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C(=O)OC2C=CC(C(=O)OC3C=CC=CC=3)=CC=2)=CC=1)=O)C1C=CC(C(=O)OC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 558.13146
  • Monoisotopic Mass: 558.13146766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 12
  • Complexity: 823
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2

1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester Related Literature

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